Cas no 1420851-64-4 (1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid)
1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C12H14N4O2/c17-11(18)8-3-6-16(7-4-8)12-14-9-2-1-5-13-10(9)15-12/h1-2,5,8H,3-4,6-7H2,(H,17,18)(H,13,14,15)
- InChI Key: WPPRZDNPGYZLHC-UHFFFAOYSA-N
- SMILES: N1(C2=NC3=CC=CN=C3N2)CCC(C(O)=O)CC1
1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM300737-500mg |
1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid |
1420851-64-4 | 95% | 500mg |
$683 | 2021-08-18 | |
| Chemenu | CM300737-500mg |
1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid |
1420851-64-4 | 95% | 500mg |
$683 | 2023-01-07 |
1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid
Recent Advances in the Study of 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid (CAS: 1420851-64-4)
The compound 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid (CAS: 1420851-64-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an imidazopyridine core linked to a piperidine-4-carboxylic acid moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid, highlighting its efficient production through a multi-step process involving condensation and cyclization reactions. The researchers emphasized the compound's stability and solubility profile, which are critical for its bioavailability and pharmacokinetic properties. Furthermore, the study identified several derivatives with enhanced potency, paving the way for further structure-activity relationship (SAR) investigations.
In another groundbreaking study, researchers investigated the compound's mechanism of action as a selective kinase inhibitor. Using X-ray crystallography and molecular docking simulations, the team demonstrated that 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid binds to the ATP-binding site of specific kinases, thereby modulating their activity. This finding has significant implications for the development of targeted therapies for cancers and autoimmune diseases, where kinase dysregulation plays a central role.
Recent preclinical trials have also shed light on the compound's anti-inflammatory properties. In vitro and in vivo experiments revealed that 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting key signaling pathways. These results suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on addressing these issues through structural modifications and formulation strategies. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.
In conclusion, 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid (CAS: 1420851-64-4) represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities, positioning it as a key player in the next generation of small-molecule therapeutics. Future studies will likely explore its applications in combination therapies and personalized medicine, further expanding its impact on the field of chemical biology and drug discovery.
1420851-64-4 (1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)